Cas no 477845-72-0 (4-(4-tert-Butylphenoxy)-6-(methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 4-(4-tert-Butylphenoxy)-6-(methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 477845-72-0
• MF: C₂₂H₂₂N₄OS
• MW: 390.501283168793
• CID: 5743131
• PubChem ID: 2765801
• Update Time: 2025-07-21

4-(4-tert-Butylphenoxy)-6-(methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-tert-butylphenoxy)-6-(methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine
• 4-(tert-butyl)phenyl 6-(methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl ether
• Bionet1_003438
• 477845-72-0
• 4-(4-tert-butylphenoxy)-6-methylsulfanyl-1-phenylpyrazolo[3,4-d]pyrimidine
• Oprea1_368346
• AKOS005075772
• 10N-641S
• HMS578H20
• 4-(4-tert-Butylphenoxy)-6-(methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C22H22N4OS/c1-22(2,3)15-10-12-17(13-11-15)27-20-18-14-23-26(16-8-6-5-7-9-16)19(18)24-21(25-20)28-4/h5-14H,1-4H3
• InChI Key： FYICPXGDJBHGOK-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=C2C=NN(C3C=CC=CC=3)C2=N1)OC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 390.15143251g/mol
• Monoisotopic Mass: 390.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 78.1Ų

Additional information on 4-(4-tert-Butylphenoxy)-6-(methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine

Introduction to 4-(4-tert-Butylphenoxy)-6-(methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 477845-72-0)

4-(4-tert-Butylphenoxy)-6-(methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine, with the CAS number 477845-72-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound, such as the tert-butylphenoxy and methylsulfanyl groups, contribute to its distinct pharmacological profile.

The chemical structure of 4-(4-tert-Butylphenoxy)-6-(methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine consists of a pyrazolo[3,4-d]pyrimidine core functionalized with a 4-tert-butylphenoxy group at the 4-position and a methylsulfanyl group at the 6-position. The phenyl substituent at the 1-position further enhances its biological activity. The tert-butylphenoxy group is known for its ability to modulate receptor interactions, while the methylsulfanyl group can influence redox properties and metabolic stability.

Recent studies have highlighted the potential of 4-(4-tert-Butylphenoxy)-6-(methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 4-(4-tert-Butylphenoxy)-6-(methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine has shown promising anticancer effects. Research conducted by a team at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The study also identified specific molecular targets, such as kinases and transcription factors, which are overexpressed in various cancer types.

The pharmacokinetic properties of 4-(4-tert-Butylphenoxy)-6-(methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine have been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, it exhibits low toxicity in animal models, suggesting a favorable safety profile.

The synthetic route for preparing 4-(4-tert-Butylphenoxy)-6-(methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine involves several well-established chemical transformations. The synthesis typically starts with the formation of the pyrazolo[3,4-d]pyrimidine core through a multistep process involving condensation reactions and cyclizations. Subsequent functionalization steps introduce the tert-butylphenoxy and methylsulfanyl groups to achieve the final product. The overall yield and purity of the compound can be optimized by fine-tuning reaction conditions and purification methods.

In conclusion, 4-(4-tert-Butylphenoxy)-6-(methylsulfanyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 477845-72-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs targeting viral infections and cancer. Ongoing research continues to explore its mechanisms of action and optimize its clinical utility.